Cas no 63589-93-5 (L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-)

L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)- structure
63589-93-5 structure
Product Name:L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-
CAS No:63589-93-5
MF:C23H38N6O5
MW:478.585025310516
CID:511219
PubChem ID:10370341
Update Time:2025-04-19

L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-
    • D-Valylisoleucyl-N-(4-nitrophenyl)-L-lysinamide
    • valyl-leucyl-lysine 4-nitroanilide
    • BP826B3J9M
    • Val-leu-lys 4-nitroanilide
    • SCHEMBL386663
    • Chromogenic Substrate S-2251
    • S 2251
    • D-VALYL-L-LEUCYL-L-LYSINE 4-NITROANILIDE
    • L-Lysinamide, D-valyl-L-leucyl-N-(4-nitrophenyl)-
    • H-D-Valyl-L-leucyl-L-lysine-p-Nitroaniline dihydrochloride
    • CHEMBL3753046
    • (2S)-6-amino-2-[(2S)-2-[(2R)-2-amino-3-methylbutanamido]-4-methylpentanamido]-N-(4-nitrophenyl)hexanamide dihydrochloride
    • D-VAL-LEU-LYS-P-NITROANILIDE
    • S-2251
    • L-Lysinamide, D-valyl-L-leucyl-N-(4-nitrophenyl)-, dihydrochloride
    • UNII-BP826B3J9M
    • D-Val-Leu-Lys-pNA (hydrochloride)
    • BDBM13574
    • 63589-93-5
    • Inchi: 1S/C23H38N6O5/c1-14(2)13-19(28-23(32)20(25)15(3)4)22(31)27-18(7-5-6-12-24)21(30)26-16-8-10-17(11-9-16)29(33)34/h8-11,14-15,18-20H,5-7,12-13,24-25H2,1-4H3,(H,26,30)(H,27,31)(H,28,32)/t18-,19-,20+/m0/s1
    • InChI Key: CAJXYXPLLJDEOB-SLFFLAALSA-N
    • SMILES: O=C([C@H](CC(C)C)NC([C@@H](C(C)C)N)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCN

Computed Properties

  • Exact Mass: 478.29064
  • Monoisotopic Mass: 478.29
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 17
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 185Ų

Experimental Properties

  • Density: 1.187
  • Boiling Point: 778.3°C at 760 mmHg
  • Flash Point: 424.5°C
  • Refractive Index: 1.561
  • PSA: 182.48
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